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Compound of Interest

Compound Name: 8-Heptadecanone

CAS No.: 14476-38-1

Cat. No.: B1331525

Get Quote

Part 1: Executive Summary & Material Logic
The Thermal Battery Challenge
Thermal batteries require Phase Change Materials (PCMs) that deliver high latent heat

capacity with zero leakage during phase transitions. 8-Heptadecanone (Di-n-octyl ketone,

) is a premier candidate for medium-temperature thermal buffering (approx. 41–43°C). Unlike
paraffin waxes, its ketone functionality offers a sharper phase transition and higher polarity,
potentially improving compatibility with certain shell materials.

However, its application is limited by two factors:

Leakage: In its liquid state, it flows freely, risking system contamination.

Thermal Conductivity: Like most organics, it is thermally insulating (

W/m·K), slowing battery charge/discharge rates.

The Solution: Targeted Encapsulation
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This guide details three encapsulation protocols designed to transform raw 8-Heptadecanone
into a Shape-Stabilized PCM (ss-PCM). We prioritize methods that enhance thermal

conductivity and ensure mechanical integrity.

Parameter Value (Approx.) Relevance

Melting Point 41–43°C
Ideal for electronics cooling &

biomedical incubation.

Latent Heat 200–215 J/g
High energy density for

compact thermal batteries.

Density 0.82 g/cm³ Lightweight storage.

Part 2: Experimental Protocols
Protocol A: Microencapsulation via In-Situ
Polymerization (Melamine-Formaldehyde)
Best for: High packing density and mechanical strength.

Mechanism: A melamine-formaldehyde (MF) pre-polymer is formed in water. The hydrophobic

PCM (8-Heptadecanone) is emulsified. The pre-polymer polycondenses at the oil-water

interface, forming a rigid thermoset shell.

Critical Caution: Ketones can theoretically react with formaldehyde under alkaline conditions.

We strictly control pH to favor self-condensation of the shell over core-shell reaction.

Workflow Diagram (DOT)
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Phase 1: Pre-polymer

Phase 2: Emulsification Phase 3: Shell Formation

Mix Melamine + Formaldehyde
(1:3 Molar Ratio)

Adjust pH to 8.5
(Triethanolamine)

Heat to 70°C
(Clear Solution)

High Shear Homogenization
(3000-5000 rpm)

Add Pre-polymer

Dissolve Surfactant
(SMA Copolymer)

Add Molten 8-Heptadecanone
(>45°C)

Dropwise Acid Addition
(Citric Acid to pH 4.0)

Cure at 70°C
(2-3 Hours)

Filter & Wash
(Methanol/Water)

Click to download full resolution via product page

Caption: Step-by-step workflow for Melamine-Formaldehyde microencapsulation of 8-
Heptadecanone.

Step-by-Step Procedure:
Pre-polymer Preparation:

Mix Melamine (M) and Formaldehyde (F) (37% aq) in a 1:3 molar ratio.

Adjust pH to 8.5–9.0 using Triethanolamine (TEA).

Stir at 70°C until the solution becomes transparent (formation of methylol melamine).

Emulsification:

In a separate beaker, dissolve Styrene Maleic Anhydride (SMA) copolymer (emulsifier) in

water.

Melt 8-Heptadecanone (maintain at 50°C).

Add molten PCM to the SMA solution.

Crucial: Homogenize at 5000 rpm for 10 mins to achieve droplet size of 2–5 µm.

Polymerization:
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Add the pre-polymer solution to the emulsion.

Slowly adjust pH to 4.0–4.5 using 10% Citric Acid solution. Note: Rapid acidification

causes bulk polymerization (clumping) rather than shell formation.

Raise temperature to 70°C and stir at 400 rpm for 3 hours.

Purification:

Cool to room temperature. Filter the microcapsules.

Wash with water (to remove excess acid) and methanol (to remove unencapsulated

surface PCM).

Vacuum dry at 30°C.

Protocol B: Sol-Gel Encapsulation (Silica Shell)
Best for: Fire resistance and higher thermal stability.

Mechanism: Hydrolysis of Tetraethyl Orthosilicate (TEOS) creates a silica (

) shell around the PCM droplets. This inorganic shell is chemically inert to the ketone.

Step-by-Step Procedure:
Emulsion:

Mix Ethanol, Water, and CTAB (Cetyltrimethylammonium bromide) surfactant.

Add molten 8-Heptadecanone. Sonicate to form a miniemulsion.

Shell Growth:

Add TEOS dropwise to the emulsion.

Add Ammonia solution (

) as a catalyst to trigger hydrolysis.
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Stir for 12 hours at room temperature.

Harvesting:

Centrifuge to collect capsules.

Calcination is not recommended due to the organic core; instead, dry extensively under

vacuum.

Protocol C: Shape Stabilization via Porous Matrix
(Expanded Graphite)
Best for: Maximizing Thermal Conductivity (Battery Performance).

Mechanism: Rather than a shell, the PCM is absorbed into the pores of Expanded Graphite

(EG) via capillary action. EG acts as a conductive skeleton.

Logic Diagram (DOT)

Molten 8-Heptadecanone
(Liquid Phase)

Vacuum Chamber
(-0.1 MPa)

Physical Mixing

Expanded Graphite (EG)
(Porous Skeleton)

Physical Mixing

Composite PCM
(Solid-Solid Phase Change)

Capillary Impregnation
(2-4 Hours)

Click to download full resolution via product page

Caption: Vacuum impregnation process for creating high-conductivity PCM composites.
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Procedure:
Preparation: Dry Expanded Graphite (EG) at 200°C to remove moisture.

Mixing: Mix solid 8-Heptadecanone and EG in a ratio of 90:10 (by weight).

Impregnation:

Place mixture in a vacuum oven.

Heat to 60°C (above PCM melting point).

Apply vacuum (-0.1 MPa) for 60 minutes to pull air out of pores and force liquid PCM in.

Cooling: Release vacuum and cool to solidify. The result is a dry powder/block that holds

shape even when the PCM melts.

Part 3: Performance Validation & Quality Control
To validate the "Thermal Battery" efficacy, the following tests are mandatory:

Test Method Objective Success Criteria

DSC (Differential Scanning

Calorimetry)

Measure Latent Heat (

)

TGA (Thermogravimetric

Analysis)
Thermal Stability No weight loss below 150°C.

Leakage Test Verify Encapsulation
Place on filter paper at 60°C

for 1 hour. No oil spots.

Thermal Cycling Durability

50 cycles (melt/freeze) with

<5% change in

.

Causality & Troubleshooting
Low Encapsulation Efficiency?
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Cause: Surfactant concentration too low (emulsion unstable) or pH drop too fast (shell

precipitated away from droplets).

Fix: Increase SMA concentration; add acid slower (over 30 mins).

Shell Rupture?

Cause: Shell too thin or brittle.

Fix: Increase Pre-polymer:PCM ratio (aim for 1:1 or 1:2 initially).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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